Cas no 1754-62-7 (methyl-3-phenylprop-2-enoate)
methyl-3-phenylprop-2-enoate structure
methyl-3-phenylprop-2-enoate Properties
Names and Identifiers
-
- Methyl trans-cinnamate
- Methyl cinnamate
- (E)-3-Phenyl-2-propenoic acid methyl ester
- (2E)-3-Phenyl-2-propenoic acid methyl ester
- (E)-3-Phenylacrylic acid methyl ester
- (E)-Methyl 3-phenylacrylate
- FEMA 2698
- METHYL CINNAMYLATE
- Methyl (E)-cinnamate
- (E)-Methyl cinnamate
- Methyl cinnamate, (E)
- trans-Methyl Cinnamate
- METHYL 3-PHENYLACRYLATE
- METHYL-3-PHENYLPROPENOTE
- CINNAMIC ACID METHYL ESTER
- Methyl 3-phenylpropenoate
- Methyl (E)-3-phenylprop-2-enoate
- methyl-3-phenylprop-2-enoate
- trans-Cinnamic acid methyl ester
- Methylcinnamate
- CINNAMIC ACID, METHYL ESTER
- Methyl cinnamate (natural)
- Methyl trans-3-phenyl-2-propenoate
- Methyl 3-phenyl-2-propenoate
- FEMA No. 2698
- HY-W017212
- UNII-533CV2ZCQL
- InChI=1/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7
- SCHEMBL101530
- LS-13765
- EN300-91678
- methyl 3-phenylprop-2-enoate
- CHEMBL55060
- Methyl cinnamate, analytical reference material
- CHEBI:6857
- Z19782655
- C06358
- Q-100258
- 2-Propenoic acid, 3-phenyl-, methyl ester
- CS-W017928
- 103-26-4
- DTXCID4022151
- Methyl (2E)-3-phenyl-2-propenoate #
- DS-17838
- Methyl cinnamate, natural, >=98%, FCC, FG
- s6221
- NSC-9411
- NSC9411
- Methyl (2E)-3-phenylpropenoate
- ghl.PD_Mitscher_leg0.369
- J-000917
- EINECS 203-093-8
- methyl (2E)-3-phenylprop-2-enoate
- trans-3-phenyl-prop-2-enoic acid methyl ester
- METHYL CINNAMATE [FCC]
- 2-propenoic acid, 3-phenyl-, methyl ester, (2E)-
- Methyl(E)-cinnamate
- Tox21_304025
- Methyl (E)-3-phenyl-2-propenoate
- Methyl trans-3-Phenylacrylate
- Methyl (E)-3-phenylpropenoate
- EC 203-093-8
- trans-Methyl 3-Phenyl-2-propenoate
- METHYL CINNAMATE [FHFI]
- CAS-103-26-4
- DTXSID6042151
- Methyl (2E)-3-phenyl-2-propenoate
- 1754-62-7
- methyl-trans-cinnamate
- WLN: 1OV1U1R
- (e)-cinnamic acid methyl ester
- Methyl (2E)-3-phenylacrylate
- Methyl trans-cinnamate, analytical standard
- Tox21_301384
- 3-Phenyl-2-propenoic acid methyl ester
- 2-PROPENOIC ACID, 3-PHENYL-, METHYL ESTER, (E)-
- Methyl trans-cinnamate, >=98%, FCC, FG
- EN300-365971
- P16737
- 3-Phenyl-2-propenoic acid methyl
- AKOS015890136
- J-011115
- DTXSID5044314
- AI3-00579
- Methyl trans-cinnamate, 99%
- CAS-1754-62-7
- NCGC00255910-01
- CHEBI:194138
- (E)-methyl ester 3-phenyl-2-propenoic acid
- trans-3-Phenylacrylic Acid Methyl Ester
- trans-3-Phenyl-2-propenoic acid methyl ester
- NSC 9411
- Methyl cinnamate, >=99.0% (GC)
- J-522598
- 533CV2ZCQL
- Q204178
- METHYL CINNAMATE, (E)-
- cis-methyl cinnamate
- DTXCID5028118
- MFCD00008458
- SemaSORB 9815
- NS00001299
- NCGC00357235-01
- CINNAMIC ACID METHYL ESTER [MI]
- Cinnamic acid, methyl ester, (E)-
- methyl trans cinnamate
- trans-Methyl cinnamate
- STL582416
- Methyl 3-phenylacrylate
- Methyl cinnamylate
- Cinnamic acid methyl ester
- DA-65377
- METHYL TRANS-CINNAMATE
- +Expand
-
- MFCD00008458
- CCRCUPLGCSFEDV-BQYQJAHWSA-N
- 1S/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
- O(C([H])([H])[H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- 162.06800
- 0
- 2
- 3
- 162.068079557g/mol
- 12
- 167
- 0
- 0
- 0
- 1
- 0
- 1
- 2.6
- 0
- 26.3
Experimental Properties
- 1.87280
- 26.30000
- 1.5766
- 260-262 °C(lit.)
- 34-38 °C (lit.)
- Fahrenheit: >235.4 ° f
Celsius: >113 ° c - 2698
- Colorless or white solid. Liquid at high temperature
- Insoluble in water
- 1.078
methyl-3-phenylprop-2-enoate Price
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methyl-3-phenylprop-2-enoate Related Literature
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1. Chlorination of αβ-unsaturated carbonyl compounds. Part II. The mechanism of chlorination of para-substituted methyl cis- and trans-cinnamates in acetic acidM. D. Johnson,E. N. Trachtenberg J. Chem. Soc. B 1968 1018
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2. Chlorination of αβ-unsaturated carbonyl compounds. Part III. Reaction of chlorine with trans-cinnamic acid and the trans-cinnamate ionMercedes C. Cabaleiro,M. D. Johnson,B. E. Swedlund,J. G. Williams J. Chem. Soc. B 1968 1022
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Manickam Bakthadoss,Damodharan Kannan RSC Adv. 2014 4 11723
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Manickam Bakthadoss,Varathan Vinayagam Org. Biomol. Chem. 2015 13 10007
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5. Chlorination of αβ-unsaturated carbonyl compounds. Part I. The addition of chlorine to methyl trans-cinnamate in acetic acidMercedes C. Cabaleiro,M. D. Johnson J. Chem. Soc. B 1967 565
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Rocío B. Rodríguez,Ramiro L. Zapata,María L. Salum,Rosa Erra-Balsells Photochem. Photobiol. Sci. 2020 19 819
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7. A new chiral dimanganese(iii) complex: synthesis, crystal structure, spectroscopic, magnetic, and catalytic propertiesAlina S. Dinca,Natalia Candu,Sergiu Shova,Francesc Lloret,Miguel Julve,Vasile I. Parvulescu,Marius Andruh RSC Adv. 2016 6 86569
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Katarina Novakovic,Ankur Mukherjee,Mark Willis,Allen Wright,Steve Scott Phys. Chem. Chem. Phys. 2009 11 9044
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Katarina Novakovic,Christophe Grosjean,Stephen K. Scott,Andrew Whiting,Mark J. Willis,Allen R. Wright Phys. Chem. Chem. Phys. 2008 10 749
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Subhendu Bhowmik,Amita Mishra,Sanjay Batra RSC Adv. 2011 1 1464
1754-62-7 (methyl-3-phenylprop-2-enoate) Related Products
- 122-69-0(cinnamyl cinnamate)
- 7560-50-1(methyl 3-(4-formylphenyl)acrylate)
- 103-26-4(Methyl cinnamate)
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- 20754-20-5(Methyl 3-(p-tolyl)acrylate)
- 1866-31-5(Allyl cinnamate)
- 20511-20-0(Ethyl 3-(p-tolyl)acrylate)
- 4610-69-9(2-Propenoic acid, 3-phenyl-, ethyl ester, (2Z)-)
- 4192-77-2(2-Propenoic acid, 3-phenyl-, ethyl ester, (2E)-)
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